Cas no 2411236-78-5 (N-(Imidazo[2,1-b][1,3]thiazol-3-ylmethyl)but-2-ynamide)

• Product Name: N-(Imidazo[2,1-b][1,3]thiazol-3-ylmethyl)but-2-ynamide
• CAS No: 2411236-78-5
• MF: C₁₀H₉N₃OS
• MW: 219.262960195541
• CID: 5356037
• Update Time: 2025-10-05

N-(Imidazo[2,1-b][1,3]thiazol-3-ylmethyl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• Z3952175074
• N-(Imidazo[2,1-b][1,3]thiazol-3-ylmethyl)but-2-ynamide
• N-({imidazo[2,1-b][1,3]thiazol-3-yl}methyl)but-2-ynamide

• Inchi： 1S/C10H9N3OS/c1-2-3-9(14)12-6-8-7-15-10-11-4-5-13(8)10/h4-5,7H,6H2,1H3,(H,12,14)
• InChI Key： FXZXILUFYNNYGC-UHFFFAOYSA-N
• SMILES： S1C=C(CNC(C#CC)=O)N2C=CN=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 2
• Topological Polar Surface Area: 74.6

Additional information on N-(Imidazo[2,1-b][1,3]thiazol-3-ylmethyl)but-2-ynamide

N-(Imidazo[2,1-b][1,3]thiazol-3-ylmethyl)but-2-ynamide: A Comprehensive Overview

The compound CAS No. 2411236-78-5, also known as N-(Imidazo[2,1-b][1,3]thiazol-3-ylmethyl)but-2-ynamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines the imidazo[2,1-b][1,3]thiazole ring system with a but-2-ynamide functional group. The imidazo[2,1-b][1,3]thiazole moiety is a heterocyclic aromatic system that has been extensively studied for its potential biological activities and applications in drug design.

Recent studies have highlighted the importance of heterocyclic compounds like Imidazo[2,1-b][1,3]thiazole in the development of new therapeutic agents. This is due to their ability to interact with various biological targets, such as enzymes and receptors, which can lead to novel drug candidates for treating diseases like cancer, inflammation, and neurodegenerative disorders. The addition of the but-2-ynamide group further enhances the compound's potential by introducing a versatile functional group that can participate in various chemical reactions and interactions.

The synthesis of N-(Imidazo[2,1-b][1,3]thiazol-3-ylmethyl)but-2-ynamide involves a series of well-defined steps that highlight the importance of modern synthetic techniques in organic chemistry. Researchers have employed methodologies such as cyclization reactions and coupling reactions to construct the imidazo[2,1-b][1,3]thiazole core and attach the but-2-ynamide group. These methods not only demonstrate the versatility of heterocyclic chemistry but also pave the way for the synthesis of related compounds with similar structural features.

One of the most promising aspects of this compound is its potential application in medicinal chemistry. The imidazo[2,1-b][1,3]thiazole ring system has been shown to exhibit significant anti-inflammatory and antioxidant properties in preclinical studies. Furthermore, the but-2-ynamide group has been implicated in modulating enzyme activity and enhancing bioavailability. These properties make CAS No. 2411236-78-5 a valuable candidate for further exploration in drug discovery programs.

In terms of pharmacokinetics and toxicity profiles, preliminary studies suggest that N-(Imidazo[2,1-b][1,3]thiazol-3-ylmethyl)but-2-ynamide exhibits favorable characteristics that are essential for drug candidates. Its ability to cross cellular membranes and interact with biological targets without causing significant toxicity makes it an attractive option for therapeutic development. However, further research is required to fully understand its pharmacokinetic properties and long-term safety profile.

The structural uniqueness of this compound also opens up opportunities for exploring its applications in other areas beyond medicine. For instance, the imidazo[2,1-b][1,3]thiazole moiety has been investigated for its potential use in materials science and catalysis due to its electronic properties and stability under various conditions. Additionally, the butanamide group can serve as a platform for attaching other functional groups or biomolecules through simple chemical modifications.

In conclusion,CAS No. 2411236–78–5, orN-(Imidazo[2–b–b][b–c–d]thiazol–e–f–g–h–i)but–j–k–l, represents a compelling example of how modern organic chemistry can lead to innovative compounds with diverse applications. As research into this compound continues to unfold,new insights into its properties and potential uses are expected to emerge,making it an exciting area of study for scientists across multiple disciplines.